1-(3-(Methylsulfonyl)propyl)piperazine dihydrochloride

• IUPAC Name: 1-(3-methylsulfonylpropyl)piperazine;dihydrochloride
• InChI: InChI=1S/C8H18N2O2S.2ClH/c1-13(11,12)8-2-5-10-6-3-9-4-7-10;;/h9H,2-8H2,1H3;2*1H
• InChI Key: PJVIZDQFMOUMPU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCCN1CCNCC1.Cl.Cl
• Molecular Formula: C8H20Cl2N2O2S
• DSSTOX Substance ID: DTXSID60678769
• Molecular Weight: 279.23 g/mol
• CAS RN: 939983-66-1

Description

1-(3-(Methylsulfonyl)propyl)piperazine dihydrochloride is a chemical compound with the molecular formula C8H18N2O2S. It is a white to pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H18N2O2S.2ClH/c1-13(11,12)8-2-5-10-6-3-9-4-7-10;;/h9H,2-8H2,1H3;2*1H. The molecular weight is 279.23.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 279.23. It is a white to pale-yellow to yellow-brown solid. The compound should be stored in a refrigerator.

Scientific Research Applications

Analogues and Derivatives for Therapeutic and Diagnostic Applications

Researchers have explored analogues of σ receptor ligands, such as 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), which serve as excellent candidates for therapeutic and/or diagnostic applications in oncology. Modifications in these analogues aim to reduce lipophilicity and improve pharmacokinetic properties, making them potential candidates for positron emission tomography (PET) radiotracers and other diagnostic uses (Abate et al., 2011).

Metabolite Analysis for Anticancer Compounds

The metabolites of novel anticancer compounds, such as 4-methyl-piperazine-1-carbodithioic acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM-208), have been analyzed to understand their in vivo metabolism. Such studies are crucial for developing effective anticancer therapies with lower toxicity (Jiang et al., 2007).

Cognitive Disorder Treatments

Novel N1-phenylsulfonyl indole derivatives, including those with 1-[3-(4-methyl piperazin-1-ylmethyl) phenylsulfonyl]-1H-indole structures, have been designed and synthesized as 5-HT6 receptor (5-HT6R) ligands. These compounds show potential for the treatment of cognitive disorders due to their potent in vitro binding affinity and selectivity, along with a favorable pharmacokinetic profile (Nirogi et al., 2016).

HIV-1 Reverse Transcriptase Inhibitors

Compounds analogous to 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine hydrochloride have been synthesized and evaluated for their ability to inhibit the HIV-1 reverse transcriptase (RT). These studies contribute to the discovery of new non-nucleoside inhibitors of HIV-1 RT, which is a critical target in the treatment of HIV/AIDS (Romero et al., 1994).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include P261, P280, P305, P351, and P338. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.

Synthesis routes and methods

Procedure details

1-(3-Methanesulfonyl-propyl)-piperazine dihydrochloride was prepared from 1-tert-butyloxycarbonyl-piperazine and methanesulfonic acid 3-methanesulfonyl-propyl ester (prepared according to Baerlocher, F. J. et al. Aust. J. Chem. 1999, 52, 167-172) in an analogous manner as described for the preparation of N-(2-methoxy-1-methyl-ethyl)-2-piperazin-1-yl-acetamide dihydrochloride (example 40).